Cas no 1690988-07-8 (1,1-difluoro-3-(quinolin-2-yl)propan-2-amine)

1,1-difluoro-3-(quinolin-2-yl)propan-2-amine structure
1690988-07-8 structure
Product Name:1,1-difluoro-3-(quinolin-2-yl)propan-2-amine
CAS No:1690988-07-8
MF:C12H12F2N2
MW:222.233889579773
CID:6381085
PubChem ID:103516756
Update Time:2024-01-12

1,1-difluoro-3-(quinolin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1-difluoro-3-(quinolin-2-yl)propan-2-amine
    • EN300-1932249
    • 1690988-07-8
    • Inchi: 1S/C12H12F2N2/c13-12(14)10(15)7-9-6-5-8-3-1-2-4-11(8)16-9/h1-6,10,12H,7,15H2
    • InChI Key: FZXIRQZLPFJZCG-UHFFFAOYSA-N
    • SMILES: FC(C(CC1C=CC2C=CC=CC=2N=1)N)F

Computed Properties

  • Exact Mass: 222.09685472g/mol
  • Monoisotopic Mass: 222.09685472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.9Ų

1,1-difluoro-3-(quinolin-2-yl)propan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1932249-1g
1,1-difluoro-3-(quinolin-2-yl)propan-2-amine
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Enamine
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Enamine
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Enamine
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